Cas no 2228581-14-2 (3-{bicyclo2.2.1hept-5-en-2-yl}-2,2-dimethylpropan-1-ol)

• Product Name: 3-{bicyclo2.2.1hept-5-en-2-yl}-2,2-dimethylpropan-1-ol
• CAS No: 2228581-14-2
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• CID: 5913888
• PubChem ID: 59748166
• Update Time: 2025-10-28

3-{bicyclo2.2.1hept-5-en-2-yl}-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-{bicyclo2.2.1hept-5-en-2-yl}-2,2-dimethylpropan-1-ol
• EN300-1823265
• SCHEMBL12191683
• 2228581-14-2
• 3-{bicyclo[2.2.1]hept-5-en-2-yl}-2,2-dimethylpropan-1-ol

• Inchi： 1S/C12H20O/c1-12(2,8-13)7-11-6-9-3-4-10(11)5-9/h3-4,9-11,13H,5-8H2,1-2H3
• InChI Key： WTAPXKOUBBVSNS-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1CC2C=CC1C2

Computed Properties

• Exact Mass: 180.151415257g/mol
• Monoisotopic Mass: 180.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 3-{bicyclo2.2.1hept-5-en-2-yl}-2,2-dimethylpropan-1-ol

Comprehensive Overview of 3-{bicyclo[2.2.1]hept-5-en-2-yl}-2,2-dimethylpropan-1-ol (CAS No. 2228581-14-2)

3-{bicyclo[2.2.1]hept-5-en-2-yl}-2,2-dimethylpropan-1-ol (CAS No. 2228581-14-2) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its unique bicyclic structure and hydroxyl functional group, is widely utilized in the development of advanced polymers, fragrances, and pharmaceutical intermediates. Its molecular framework, which includes a norbornene derivative, makes it a valuable building block for high-performance materials.

The growing interest in sustainable chemistry and green synthesis has propelled research into compounds like 3-{bicyclo[2.2.1]hept-5-en-2-yl}-2,2-dimethylpropan-1-ol. Researchers are particularly focused on its potential applications in biodegradable polymers and eco-friendly coatings, aligning with global trends toward reducing environmental impact. Its low toxicity profile and versatile reactivity further enhance its appeal in industrial applications.

One of the most frequently searched questions regarding this compound is: "What are the synthetic routes for 3-{bicyclo[2.2.1]hept-5-en-2-yl}-2,2-dimethylpropan-1-ol?" The synthesis typically involves the Diels-Alder reaction, leveraging the reactivity of the norbornene moiety to form the bicyclic core. Subsequent functionalization steps introduce the dimethylpropanol side chain, ensuring high purity and yield. Advanced techniques such as catalytic hydrogenation and asymmetric synthesis are also employed to optimize the process.

In the pharmaceutical industry, 3-{bicyclo[2.2.1]hept-5-en-2-yl}-2,2-dimethylpropan-1-ol is explored as a precursor for drug delivery systems and bioactive molecules. Its ability to modify solubility and stability makes it a candidate for enhancing the efficacy of therapeutic agents. Additionally, its rigid bicyclic structure contributes to the stereochemical control required in chiral synthesis, a critical factor in modern drug development.

The compound's relevance extends to the fragrance and flavor industry, where its woody and amber-like notes are highly valued. Perfumers and flavorists utilize derivatives of 3-{bicyclo[2.2.1]hept-5-en-2-yl}-2,2-dimethylpropan-1-ol to create long-lasting and complex olfactory profiles. This application aligns with the rising demand for natural-inspired synthetic ingredients in consumer products.

From a material science perspective, the compound's thermal stability and mechanical properties make it suitable for high-performance adhesives and coatings. Its incorporation into epoxy resins and polyurethane systems has shown promising results in improving durability and resistance to environmental stressors. These advancements are particularly relevant in industries such as automotive and aerospace, where material performance is paramount.

Another trending topic is the computational modeling of 3-{bicyclo[2.2.1]hept-5-en-2-yl}-2,2-dimethylpropan-1-ol to predict its behavior in various chemical environments. Molecular dynamics simulations and quantum mechanical calculations are increasingly used to optimize its applications, reducing the need for extensive experimental trials. This approach is part of the broader shift toward digital chemistry and AI-driven research.

In conclusion, 3-{bicyclo[2.2.1]hept-5-en-2-yl}-2,2-dimethylpropan-1-ol (CAS No. 2228581-14-2) represents a versatile and innovative compound with wide-ranging applications. Its unique structural features and functional properties position it at the forefront of research in sustainable materials, pharmaceuticals, and specialty chemicals. As industries continue to prioritize green chemistry and high-performance solutions, this compound is poised to play a pivotal role in future advancements.